Cas no 882748-06-3 (1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one)

• Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one
• CAS No: 882748-06-3
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD08281897
• CID: 5234103
• PubChem ID: 16413660
• Update Time: 2026-03-08

1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one
• Ethanone, 1-(4-bromo-5-methoxy-2-thienyl)-

• MDL： MFCD08281897
• Inchi： 1S/C7H7BrO2S/c1-4(9)6-3-5(8)7(10-2)11-6/h3H,1-2H3
• InChI Key： REPQIIAZSSZKFB-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(OC)=C(Br)C=1)C

Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 882748-06-3 and Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one

1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 882748-06-3, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a thiophene core substituted with a bromo group at the 4-position and a methoxy group at the 5-position, combined with an acetyl group at the 2-position, exhibits unique structural and functional properties that make it valuable in various applications.

The structural motif of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one is derived from thiophene, a heterocyclic aromatic compound known for its broad range of biological activities. Thiophenes and their derivatives have long been recognized for their potential in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of both bromo and methoxy substituents enhances the compound's reactivity and binding affinity, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in thiophene derivatives as pharmacological agents. These compounds have shown promise in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of substituents in 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one contributes to its unique pharmacokinetic and pharmacodynamic properties, which are being extensively studied in academic and industrial research settings.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The acetyl group at the 2-position of the thiophene ring can be further modified through various chemical reactions, such as condensation, hydrolysis, or alkylation, to produce novel derivatives with tailored biological activities. This flexibility makes 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of thiophene derivatives in oncology research. Compounds containing thiophene scaffolds have demonstrated inhibitory effects on key enzymes involved in cancer cell proliferation and survival. For instance, derivatives of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one have been investigated for their ability to modulate kinases and other targets implicated in tumor growth. These findings underscore the compound's potential as an anti-cancer agent and justify further exploration of its pharmacological properties.

The bromo substituent in 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one plays a crucial role in determining its reactivity. Bromine is an electrophilic center that can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These reactions are widely used in organic synthesis to construct complex molecular architectures, making 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one a useful intermediate for generating novel heterocyclic compounds.

The methoxy group at the 5-position of the thiophene ring influences the electronic properties of the molecule, affecting its interactions with biological targets. Methoxy groups are often introduced into drug candidates to enhance solubility, improve metabolic stability, or modulate binding affinity. In the context of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-one, the methoxy substituent may contribute to its bioactivity by influencing the conformational flexibility of the molecule or by participating in hydrogen bonding interactions.

In addition to its pharmaceutical applications, 1-(4-bromo-5-methoxythiophen-2-ylenhanthanone)-derived compounds have shown potential in material science. Thiophene-based materials are widely used in organic electronics due to their excellent optoelectronic properties. The ability to functionalize thiophene rings with various substituents allows for fine-tuning of material characteristics such as conductivity, luminescence, and stability. This makes compounds like 1-(4-bromo -5-m eth oxythi ph en - 2 - yl )e than - 1 - one valuable precursors for developing advanced materials with applications in optoelectronics and photonics.

The synthesis of 1-(4-bromo -5-m eth oxythi ph en - 2 - yl )e than - 1 - one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of 5-methylthiophene followed by condensation with acetyl chloride or acetic anhydride. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore the compound's applications on a larger scale.

As research continues to uncover new biological activities and synthetic utilitys of thiophene derivatives, 882748063 will undoubtedly remain a key compound in pharmaceutical and chemical research . Its unique structural features offer opportunities for innovation across multiple disciplines , from drug discovery to materials science . The ongoing exploration of this molecule underscores its significance as a cornerstone in modern chemical biology . p >